Cas no 2173068-98-7 (5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine)
5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine
-
- MDL: MFCD32201660
- Inchi: 1S/C8H9N3OS/c1-4-3-5(12-2)10-7-6(4)11-8(9)13-7/h3H,1-2H3,(H2,9,11)
- InChI Key: XTEYPGFWVVCTPG-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2C1=NC(=CC=2C)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 192
- XLogP3: 2
- Topological Polar Surface Area: 89.3
5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 221060-500mg |
5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine, 95% min |
2173068-98-7 | 95% | 500mg |
$840.00 | 2023-09-06 | |
| Matrix Scientific | 221060-1g |
5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine, 95% min |
2173068-98-7 | 95% | 1g |
$1470.00 | 2023-09-06 |
5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine
Introduction to 5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine (CAS No. 2173068-98-7)
5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2173068-98-7, belongs to the thiazolo[5,4-b]pyridine class, a scaffold that has been extensively studied for its potential in drug discovery. The presence of both methoxy and methyl substituents in its structure contributes to its complex reactivity and biological activity, making it a promising candidate for further exploration in medicinal chemistry.
The significance of 5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine lies in its potential applications across various therapeutic areas. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the treatment of inflammatory diseases and cancer. The compound's ability to modulate specific biological pathways has been a focal point for researchers aiming to develop targeted therapies with improved efficacy and reduced side effects.
One of the most intriguing aspects of this compound is its interaction with biological targets such as kinases and transcription factors. These interactions are crucial for understanding its mechanism of action and for designing derivatives with enhanced pharmacological properties. The methoxy group at the 5-position and the methyl group at the 7-position are particularly important for these interactions, as they influence the compound's solubility, bioavailability, and binding affinity.
In recent years, there has been a surge in research focused on thiazolo[5,4-b]pyridine derivatives due to their versatile biological activities. Studies have demonstrated that these compounds can exhibit anti-inflammatory, anti-proliferative, and anti-microbial properties. 5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine is no exception, with preliminary findings suggesting its potential in inhibiting key enzymes involved in cancer cell proliferation.
The synthesis of 5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions, followed by functional group transformations such as methylation and methoxylation. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of the synthesis.
From a computational chemistry perspective, the molecular structure of 5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine has been extensively modeled to predict its behavior in biological systems. Molecular dynamics simulations have provided insights into how this compound interacts with target proteins at an atomic level. These simulations have been crucial for guiding experimental efforts and for designing analogs with improved binding affinities.
The pharmacokinetic properties of 5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine are another area of interest. Studies have shown that modifications to its structure can significantly impact its absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these properties, researchers aim to develop formulations that enhance drug delivery and patient compliance.
In clinical settings, 5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine is being evaluated for its potential as a therapeutic agent in preclinical trials. These trials focus on assessing its safety profile and efficacy in treating various diseases. The results from these trials will provide valuable data for regulatory agencies to consider when reviewing applications for new drug approvals.
The future directions for research on 5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine include exploring its potential in combination therapies and developing novel derivatives with enhanced pharmacological properties. The integration of machine learning algorithms into drug discovery pipelines has also shown promise in accelerating the identification of lead compounds like this one.
In conclusion, 5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-aminesignificant role as a pharmaceutical intermediate holds immense promise for the development of new therapeutic agents. Its unique structural features and biological activities make it a valuable compound for further research and development in the field of medicinal chemistry.
2173068-98-7 (5-Methoxy-7-methylthiazolo[5,4-b]pyridin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)